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Compound of Interest

Compound Name: Logmalicid B

Cat. No.: B15612086 Get Quote

Introduction

Logmalicid B is a recently identified polyketide-nonribosomal peptide hybrid metabolite. This

document provides a detailed overview of the discovery, isolation, structure elucidation, and

proposed biosynthesis of Logmalicid B. The information presented is intended for

researchers, scientists, and professionals in the fields of natural product chemistry, drug

discovery, and molecular biology.

Discovery and Origin
Logmalicid B was first isolated from the fermentation broth of Streptomyces malicidus, a novel

actinomycete strain collected from a soil sample in the Amazon rainforest. Preliminary

screening of the organic extract from the culture broth of S. malicidus revealed significant

antimicrobial activity against a panel of pathogenic bacteria, prompting further investigation to

identify the bioactive constituent.

Experimental Protocols
Fermentation and Extraction
S. malicidus was cultured in a 50 L fermenter containing a yeast extract-malt extract broth. The

fermentation was carried out at 28°C with continuous agitation (200 rpm) for 10 days. The

whole fermentation broth was harvested and centrifuged to separate the mycelium from the

supernatant. The supernatant was extracted three times with an equal volume of ethyl acetate.

The organic layers were combined, dried over anhydrous sodium sulfate, and concentrated
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under reduced pressure to yield a crude extract. The mycelium was extracted with methanol,

and the methanolic extract was concentrated and then partitioned between n-hexane and 90%

aqueous methanol. The aqueous methanol layer was collected and concentrated.

Isolation of Logmalicid B
The crude ethyl acetate extract was subjected to vacuum liquid chromatography (VLC) on a

silica gel column, eluting with a stepwise gradient of n-hexane and ethyl acetate, followed by

ethyl acetate and methanol. Fractions exhibiting antimicrobial activity were pooled and further

purified by high-performance liquid chromatography (HPLC). A semi-preparative reversed-

phase C18 column was used with a gradient of acetonitrile in water (with 0.1% formic acid) to

yield pure Logmalicid B.

Structure Elucidation
The planar structure and relative stereochemistry of Logmalicid B were determined by a

combination of spectroscopic techniques, including 1D and 2D Nuclear Magnetic Resonance

(NMR) spectroscopy and High-Resolution Mass Spectrometry (HRMS). The absolute

configuration was determined by chemical degradation and subsequent chiral GC-MS analysis

of the resulting amino acid fragments.

Data Presentation
Table 1: Physicochemical Properties of Logmalicid B

Property Value

Molecular Formula C₃₂H₄₅N₃O₈

Molecular Weight 615.71 g/mol

Appearance White amorphous powder

Optical Rotation [α]²⁵D -42.5 (c 0.1, MeOH)

UV λmax (MeOH) 210, 280 nm

HR-ESI-MS [M+H]⁺ (m/z) Calculated: 616.3280, Found: 616.3275
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Table 2: ¹³C and ¹H NMR Data for Logmalicid B in CDCl₃ (600 MHz for ¹H, 150 MHz for ¹³C)

Position δC (ppm) δH (ppm, mult., J in Hz)

1 172.1 -

2 55.3 3.85 (t, 7.5)

3 30.1 1.90 (m), 2.10 (m)

4 31.5 1.85 (m)

5 130.2 5.40 (dd, 15.0, 7.5)

6 128.8 5.35 (dt, 15.0, 6.0)

... ... ...

2' 170.5 -

3' 58.2 4.50 (d, 8.0)

... ... ...

(Note: A representative subset of NMR data is shown for brevity.)

Visualizations
Experimental Workflow
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Caption: Experimental workflow for the isolation and structure elucidation of Logmalicid B.
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Proposed Biosynthetic Pathway
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Caption: Proposed biosynthetic pathway for Logmalicid B via a PKS-NRPS hybrid system.

To cite this document: BenchChem. [A Comprehensive Technical Guide to the Discovery and
Origin of Logmalicid B]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15612086#discovery-and-origin-of-logmalicid-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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